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Compound of Interest

Ethyl 5-aminobenzofuran-2-
Compound Name:
carboxylate

Cat. No.: B115092

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Ethyl 5-aminobenzofuran-2-
carboxylate, a key intermediate in pharmaceutical research and organic synthesis. It covers its
chemical identity, safety data, handling protocols, and its role in the development of novel
therapeutics.

Chemical Identity and Properties

Ethyl 5-aminobenzofuran-2-carboxylate is a versatile benzofuran derivative valued for its
role as a building block in medicinal chemistry.[1] Its structure, featuring an amino group and an
ester, allows for extensive functionalization, making it a valuable precursor for complex
bioactive molecules.[1]

CAS Number: 174775-48-5[1][2][3][4]

Synonyms:

» 5-Aminobenzofuran-2-carboxylic acid ethyl ester[1][5][6]
o Ethyl 5-amino-1-benzofuran-2-carboxylate[3][6][7]

The key physical and chemical properties of this compound are summarized in the table below.
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Property Value Reference

Molecular Formula C11H11NOs [1112]

Molecular Weight 205.21 g/mol [1][3]
Yellow to dark brown solid /

Appearance ] [1][8]
Beige powder

Melting Point 54-60 °C 31718191

Boiling Point 348.1 £ 22.0 °C at 760 mmHg [3][8]

Density 1.3+0.1 g/cm3 [31[8]
Store at O - 8 °C under an inert

Storage [11051[7]

atmosphere

Safety and Handling

Understanding the safety profile of Ethyl 5-aminobenzofuran-2-carboxylate is critical for its

proper handling in a laboratory setting. The compound is classified with a "Warning" signal

word.[2]

GHS Hazard Information:

Hazard Class Hazard Statement GHS Code Reference
Acute toxicity, oral Harmful if swallowed H302 [2][4]
Skin
o Causes skin irritation H315 [2][4]
corrosion/irritation
Serious eye Causes serious eye
N N H319 [21[4]
damage/eye irritation irritation
Specific target organ ]
o May cause respiratory
toxicity, single T H335 [2][4]
irritation
exposure
GHS Pictogram:
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lelrritant

Note: Aggregated GHS information from multiple sources indicates that some reports classify
the chemical as not meeting hazard criteria.[4] The data presented here reflects the hazards
identified in available reports.

Precautionary Statements:

Code Statement Reference

Avoid breathing
P261 dust/fume/gas/mist/vapors/spr [2]

ay.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if [2]

present and easy to do.

Continue rinsing.

Experimental Protocols

While specific synthetic procedures can vary, a general protocol for handling and use in a
laboratory setting can be established based on its known properties and safety data.

General Handling and Use Protocol:
o Preparation and Personal Protective Equipment (PPE):
o Work in a well-ventilated area, preferably within a chemical fume hood.[8][10]

o Wear standard PPE, including a lab coat, safety glasses with side shields (or goggles),
and chemical-resistant gloves (e.g., nitrile).

o Ensure an eyewash station and safety shower are readily accessible.

¢ Dispensing and Weighing:
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o As the compound is a powder, care should be taken to avoid generating dust.[10]

o Use a spatula to carefully transfer the desired amount from the storage container to a
weighing vessel on a calibrated analytical balance.

o Perform this task in a fume hood or a ventilated balance enclosure to minimize inhalation
risk.

e Solubilization and Reaction Setup:
o Consult relevant literature for appropriate solvents (e.g., methanol, toluene).

o Add the solvent to the reaction vessel containing the weighed compound. Stir or agitate as
required to achieve dissolution.

o If heating is necessary, use a controlled heating mantle and a condenser to prevent
solvent loss.

e Post-Reaction Workup and Disposal:
o Quench the reaction mixture safely according to the specific reaction protocol.
o Perform extractions and purifications (e.g., column chromatography) within a fume hood.

o Dispose of all chemical waste, including unused material and contaminated items, in
accordance with local, state, and federal regulations.[10] Do not allow the product to enter
drains or the environment.[10]

e Storage:

o Store the compound in a tightly sealed container in a cool, dry, and dark place, such as a
refrigerator at 2-8°C.[5][7]

o For long-term stability, storage under an inert gas like Argon or Nitrogen is recommended.

[7]

Applications in Drug Development
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Ethyl 5-aminobenzofuran-2-carboxylate is a valuable intermediate in the synthesis of
pharmaceuticals, particularly those targeting the central nervous system.[1][9] It serves as a
precursor for indolebutylpiperazines, a class of compounds known for their dual activity as 5-
HT1A receptor agonists and serotonin reuptake inhibitors (SRIs), making them relevant for
treating conditions like depression and anxiety.[7]

The diagram below illustrates the simplified mechanism of action for a drug candidate derived
from this precursor.
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Click to download full resolution via product page
Caption: Dual mechanism of a drug derived from the title compound.

Visualized Data and Workflows

To further clarify the information presented, the following diagrams illustrate key relationships
and processes.
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Ethyl 5-aminobenzofuran-2-carboxylate
CAS: 174775-48-5

exhibits presents N

Physical Properties \ ( Key Hazards \ ( Primary
{Appearance: Solid | M.P. 54-60 °C [ M.w.: 205.21 ) (H302: Harmful if [ H315: Skin Iritation | H319: Eye Initation | H335: Respiratory Iitation) (Drug Development Intermediate | 5-HT1A Agonists / SRIs | Organic Synthesis Building Block)
requires

Handling Precautions
Use in Fume Hood Wear PPE (Gloves, Goggles) Avoid Dust Inhalation

Click to download full resolution via product page

Caption: Summary of key chemical data and relationships.
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Caption: General laboratory workflow for handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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